2-Dimethylaminoethyl oleanolate
2-Dimethylaminoethyl oleanolate
Brand Name:
Vulcanchem
CAS No.:
122746-62-7
VCID:
VC0049005
InChI:
InChI=1S/C34H57NO3/c1-29(2)16-18-34(28(37)38-21-20-35(8)9)19-17-32(6)23(24(34)22-29)10-11-26-31(5)14-13-27(36)30(3,4)25(31)12-15-33(26,32)7/h10,24-27,36H,11-22H2,1-9H3/t24-,25-,26+,27-,31-,32+,33+,34-/m0/s1
SMILES:
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1)C)C(=O)OCCN(C)C)C
Molecular Formula:
C34H57NO3
Molecular Weight:
527.8 g/mol
2-Dimethylaminoethyl oleanolate
CAS No.: 122746-62-7
Main Products
VCID: VC0049005
Molecular Formula: C34H57NO3
Molecular Weight: 527.8 g/mol
| CAS No. | 122746-62-7 |
|---|---|
| Product Name | 2-Dimethylaminoethyl oleanolate |
| Molecular Formula | C34H57NO3 |
| Molecular Weight | 527.8 g/mol |
| IUPAC Name | 2-(dimethylamino)ethyl (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate |
| Standard InChI | InChI=1S/C34H57NO3/c1-29(2)16-18-34(28(37)38-21-20-35(8)9)19-17-32(6)23(24(34)22-29)10-11-26-31(5)14-13-27(36)30(3,4)25(31)12-15-33(26,32)7/h10,24-27,36H,11-22H2,1-9H3/t24-,25-,26+,27-,31-,32+,33+,34-/m0/s1 |
| Standard InChIKey | ARDDMAFRRWGRHA-AVVVTVBRSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)OCCN(C)C)C)C)(C)C)O |
| SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1)C)C(=O)OCCN(C)C)C |
| Canonical SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1)C)C(=O)OCCN(C)C)C |
| PubChem Compound | 24840720 |
| Last Modified | Nov 11 2021 |
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